![molecular formula C22H23N3O2 B2643115 N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide CAS No. 906149-43-7](/img/structure/B2643115.png)
N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide
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Overview
Description
“N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide” is a compound with the molecular formula C22H23N3O2 . It is a derivative of quinazolinone, a class of compounds known for their wide range of biological properties .
Synthesis Analysis
The synthesis of quinazolinone derivatives often involves the condensation of anthranilic acid with acetic anhydride, followed by dehydration with formamide . The specific synthesis process for “this compound” is not detailed in the available literature.Molecular Structure Analysis
The molecular structure of “this compound” includes a quinazolinone core, which is a bicyclic compound containing a benzene ring fused to a quinazoline ring . The compound also contains a cyclohexanecarboxamide group attached to the phenyl ring .Scientific Research Applications
Antimicrobial Applications :
- A series of derivatives of N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide have been synthesized and tested for their antimicrobial properties. These compounds showed significant in vitro antibacterial and antifungal activities against a range of microorganisms, including Escherichia coli, Staphylococcus aureus, Pseudomonas aeruginosa, and Candida albicans (Desai, Dodiya, & Shihora, 2011).
- Another study synthesized similar compounds with the aim of developing potential antimicrobials. These compounds were characterized and tested against various human pathogenic microorganisms, showing activity against all strains tested (Saravanan, Alagarsamy, & Prakash, 2015).
Antitumor Applications :
- CB30865, a quinazolin-4-one antitumor agent, exhibits high growth-inhibitory activity and is believed to have a folate-independent locus of action. Efforts to increase its aqueous solubility led to the synthesis of more water-soluble analogues, some of which were up to 6-fold more cytotoxic than CB30865 (Bavetsias et al., 2002).
Chemical Synthesis and Characterization :
- The reactivity of compounds related to this compound was studied, leading to the synthesis of various derivatives. These compounds were characterized by IR, NMR, and Mass spectra, providing valuable information for further research and development (Elkholy & Morsy, 2006).
Safety and Hazards
Future Directions
The future directions for research on “N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide” and similar compounds could involve further exploration of their synthesis processes, mechanisms of action, and potential biological activities. Given the wide range of biological properties exhibited by quinazolinone derivatives, these compounds may have potential applications in the development of new therapeutic agents .
Properties
IUPAC Name |
N-[4-(2-methyl-4-oxoquinazolin-3-yl)phenyl]cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23N3O2/c1-15-23-20-10-6-5-9-19(20)22(27)25(15)18-13-11-17(12-14-18)24-21(26)16-7-3-2-4-8-16/h5-6,9-14,16H,2-4,7-8H2,1H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MBFUIHYBLBKTCU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=CC=CC=C2C(=O)N1C3=CC=C(C=C3)NC(=O)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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